molecular formula C17H20ClN B8629535 N-(4-Chlorobenzyl)-N-(4-isopropylbenzyl)amine

N-(4-Chlorobenzyl)-N-(4-isopropylbenzyl)amine

Cat. No. B8629535
M. Wt: 273.8 g/mol
InChI Key: KJQSHQPQPYNCMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-Chlorobenzyl)-N-(4-isopropylbenzyl)amine is a useful research compound. Its molecular formula is C17H20ClN and its molecular weight is 273.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-Chlorobenzyl)-N-(4-isopropylbenzyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-Chlorobenzyl)-N-(4-isopropylbenzyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H20ClN

Molecular Weight

273.8 g/mol

IUPAC Name

N-[(4-chlorophenyl)methyl]-1-(4-propan-2-ylphenyl)methanamine

InChI

InChI=1S/C17H20ClN/c1-13(2)16-7-3-14(4-8-16)11-19-12-15-5-9-17(18)10-6-15/h3-10,13,19H,11-12H2,1-2H3

InChI Key

KJQSHQPQPYNCMC-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)CNCC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chlorobenzylamine (2.83 g, 20.0 mmol) and 4-isopropylbenzaldehyde (2.96 g, 20.0 mmol) in methanol (100 mL) were added acetic acid (4.6 mL, 80 mmol) and sodium cyanoborohydride (1.51 g, 24.0 mmol) and the solution was stirred at room temperature for three days. Water (5 mL) was added and the mixture was concentrated in vacuo. The residue was taken up in ethyl acetate (100 mL) and aqueous 1 M KOH (100 mL) and the phases were separated. The aqueous phase was extracted with ethyl acetate (2×100 mL) and the combined organic phase was washed with brine (100 mL), dried over Na2SO4, and concentrated in vacuo to afford 5.80 g of crude product as a white semicrystalline oil. The product was used in the subsequent reaction step without further purification.
Quantity
2.83 g
Type
reactant
Reaction Step One
Quantity
2.96 g
Type
reactant
Reaction Step One
Quantity
4.6 mL
Type
reactant
Reaction Step One
Quantity
1.51 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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